Cas no 1879026-31-9 (4-Chloro-2,3-difluoro-5-methoxybenzoic acid)

• Product Name: 4-Chloro-2,3-difluoro-5-methoxybenzoic acid
• CAS No: 1879026-31-9
• MF: C₈H₅ClF₂O₃
• MW: 222.573308706284
• CID: 5078898
• Update Time: 2025-06-27

4-Chloro-2,3-difluoro-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,3-difluoro-5-methoxybenzoic acid

• Inchi： 1S/C8H5ClF2O3/c1-14-4-2-3(8(12)13)6(10)7(11)5(4)9/h2H,1H3,(H,12,13)
• InChI Key： CPDRDLQUCLLHJI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(C(=O)O)=CC=1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Additional information on 4-Chloro-2,3-difluoro-5-methoxybenzoic acid

4-Chloro-2,3-difluoro-5-methoxybenzoic acid (CAS No. 1879026-31-9): An Overview of a Versatile Compound in Pharmaceutical Research

4-Chloro-2,3-difluoro-5-methoxybenzoic acid (CAS No. 1879026-31-9) is a highly versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound belongs to the class of substituted benzoic acids, which are known for their diverse biological activities and utility in drug development.

The chemical structure of 4-Chloro-2,3-difluoro-5-methoxybenzoic acid features a benzene ring with a carboxylic acid group at the 1-position, a chlorine atom at the 4-position, two fluorine atoms at the 2 and 3 positions, and a methoxy group at the 5-position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various research applications.

Recent studies have highlighted the potential of 4-Chloro-2,3-difluoro-5-methoxybenzoic acid in the development of novel therapeutic agents. One notable area of research is its use as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that certain modifications to the methoxy group and the fluorine atoms significantly enhanced the compound's efficacy in inhibiting key enzymes involved in inflammation and tumor growth.

In addition to its therapeutic potential, 4-Chloro-2,3-difluoro-5-methoxybenzoic acid has also been explored for its use in diagnostic imaging. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that radiolabeled derivatives of this compound can be used as imaging agents for detecting specific biomarkers in vivo. The high affinity and selectivity of these derivatives make them valuable tools for non-invasive diagnosis and monitoring of various diseases.

The synthesis of 4-Chloro-2,3-difluoro-5-methoxybenzoic acid has been optimized through various methods to improve yield and purity. One common approach involves the sequential introduction of functional groups onto a benzene ring starting from commercially available precursors. For example, a multi-step synthesis route starting from 4-chloro-2,3-difluorobenzoic acid can be employed to introduce the methoxy group via methylation reactions. This method ensures high purity and scalability, making it suitable for both laboratory-scale research and industrial production.

The physical properties of 4-Chloro-2,3-difluoro-5-methoxybenzoic acid, such as its solubility and stability, are crucial for its application in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in polar solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and formulations. Additionally, its stability under various conditions ensures that it can be stored and transported without significant degradation.

In terms of safety and handling, 4-Chloro-2,3-difluoro-5-methoxybenzoic acid is generally considered safe when proper precautions are taken. However, it is important to follow standard laboratory safety protocols to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound.

The future prospects for 4-Chloro-2,3-difluoro-5-methoxybenzoic acid are promising. Ongoing research continues to explore new derivatives and analogs with enhanced biological activities and improved pharmacological profiles. Additionally, advancements in synthetic methods are expected to further enhance the efficiency and cost-effectiveness of producing this compound on a larger scale.

In conclusion, 4-Chloro-2,3-difluoro-5-methoxybenzoic acid (CAS No. 1879026-31-9) is a valuable compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse applications make it an important focus for scientists working on drug discovery and development. As research progresses, it is likely that this compound will play an increasingly important role in advancing medical treatments and diagnostic tools.